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Compound of Interest

Compound Name: Estradiol undecylate

Cat. No.: B1671312 Get Quote

Introduction

Estradiol Undecylate (EU) is a synthetic ester of the natural estrogen, 17β-estradiol. It

functions as a long-acting prodrug of estradiol, designed for parenteral administration to

achieve sustained, long-term estrogenic effects in vivo.[1][2] Following intramuscular or

subcutaneous injection, estradiol undecylate forms a depot in the muscle or fatty tissue from

which it is slowly released into circulation.[3] In the bloodstream and tissues, it is cleaved by

esterase enzymes to release active, bioidentical estradiol and undecanoic acid.[1][4] This

mechanism provides stable, long-lasting estrogen levels, making it a suitable agent for

applications requiring consistent estrogen exposure over weeks to months, such as

menopausal hormone therapy, feminizing hormone therapy for transgender women, and the

treatment of certain androgen-dependent cancers like prostate cancer.[1][2][5] Its prolonged

duration of action offers a favorable alternative to estradiol implants or more frequent injections

of shorter-acting estradiol esters.[1]

Mechanism of Action

The biological effects of estradiol undecylate are mediated through its active metabolite,

estradiol. Estradiol binds to and activates two principal estrogen receptor (ER) subtypes:

Estrogen Receptor Alpha (ERα) and Estrogen Receptor Beta (ERβ).[5][6] These receptors are

located in various tissues throughout the body. Upon binding, the estrogen-receptor complex

translocates to the nucleus, where it binds to specific DNA sequences known as estrogen

response elements (EREs).[7] This interaction modulates the transcription of target genes,
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leading to the diverse physiological and pharmacological effects of estrogen.[7] In therapeutic

applications, these effects include the regulation of the female reproductive system,

maintenance of bone density, and suppression of testosterone production at sufficient doses.[5]

[6][8]
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In Vivo Administration & Metabolism
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Cellular Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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